Cas no 870778-94-2 (2-Isobutoxy-5-methylphenylboronic Acid)

• Product Name: 2-Isobutoxy-5-methylphenylboronic Acid
• CAS No: 870778-94-2
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• MDL: MFCD07784351
• CID: 828020
• PubChem ID: 24883811
• Update Time: 2025-06-14

2-Isobutoxy-5-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Isobutoxy-5-methylphenyl)boronic acid
• [5-methyl-2-(2-methylpropoxy)phenyl]boronic acid
• 2-Isobutoxy-5-methylphenylboronic acid
• DTXSID70584640
• 870778-94-2
• SCHEMBL12538847
• (2-Isobutoxy-5-methylphenyl)boronicacid
• AKOS009319453
• E90097
• CS-0174153
• A862879
• VJB77894
• BS-22917
• MFCD07784351
• 5-METHYL-2-(2-METHYLPROPOXY)PHENYLBORONIC ACID
• 2-Isobutoxy-5-methylphenylboronic Acid

• MDL： MFCD07784351
• Inchi： 1S/C11H17BO3/c1-8(2)7-15-11-5-4-9(3)6-10(11)12(13)14/h4-6,8,13-14H,7H2,1-3H3
• InChI Key： DJGCEUCMCLMRKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1B(O)O)CC(C)C

Computed Properties

• Exact Mass: 208.12700
• Monoisotopic Mass: 208.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.70960

2-Isobutoxy-5-methylphenylboronic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Isobutoxy-5-methylphenylboronic Acid

Recent Advances in the Application of 2-Isobutoxy-5-methylphenylboronic Acid (CAS: 870778-94-2) in Chemical Biology and Pharmaceutical Research

2-Isobutoxy-5-methylphenylboronic acid (CAS: 870778-94-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. Boronic acids, in general, are known for their ability to form reversible covalent bonds with diols and other nucleophiles, making them valuable tools in drug discovery, sensor development, and materials science. This compound, in particular, has been explored for its unique physicochemical properties and potential therapeutic applications.

Recent studies have highlighted the role of 2-Isobutoxy-5-methylphenylboronic acid in the development of novel protease inhibitors. Proteases are enzymes that play critical roles in various physiological and pathological processes, and their dysregulation is associated with numerous diseases, including cancer, inflammatory disorders, and infectious diseases. The boronic acid moiety of this compound can interact with the active site of proteases, forming stable transition-state analogs that inhibit enzyme activity. This mechanism has been leveraged in the design of potent inhibitors for serine proteases such as thrombin and elastase, which are targets for anticoagulant and anti-inflammatory therapies, respectively.

In addition to its applications in protease inhibition, 2-Isobutoxy-5-methylphenylboronic acid has been investigated as a key intermediate in the synthesis of boron-containing drugs. Boron-based compounds have emerged as promising candidates in drug development due to their unique electronic properties and ability to modulate biological targets. For instance, this compound has been used in the synthesis of boronated analogs of known drugs, which exhibit improved pharmacokinetic profiles and enhanced target specificity. Recent work has demonstrated its utility in the preparation of boron-containing tyrosine kinase inhibitors, which are being evaluated for their efficacy in treating various cancers.

Another area of interest is the use of 2-Isobutoxy-5-methylphenylboronic acid in the development of fluorescent sensors for glucose detection. Boronic acids can bind to diols, such as those found in glucose, resulting in a change in fluorescence properties. This property has been exploited to create highly sensitive and selective glucose sensors, which have potential applications in diabetes management. Recent advancements in this field have focused on improving the selectivity and stability of these sensors under physiological conditions, with promising results.

Despite its potential, the use of 2-Isobutoxy-5-methylphenylboronic acid in biomedical applications is not without challenges. Issues such as solubility, stability, and potential toxicity need to be addressed to fully realize its therapeutic potential. Recent research has focused on modifying the chemical structure of this compound to improve its pharmacokinetic properties and reduce off-target effects. For example, the introduction of hydrophilic groups has been shown to enhance solubility, while the incorporation of steric hindrance can improve selectivity.

In conclusion, 2-Isobutoxy-5-methylphenylboronic acid (CAS: 870778-94-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from protease inhibition and drug development to sensor technology, highlighting its broad utility. Ongoing research efforts are focused on overcoming existing limitations and expanding its applications, paving the way for new therapeutic and diagnostic tools. As our understanding of this compound deepens, it is likely to play an increasingly important role in the advancement of biomedical science.